5'-Amino-4''-methyl-3-nitro-1,1':3',1''-terphenyl-4',6'-dicarbonitrile

• IUPAC Name: 2-amino-4-(4-methylphenyl)-6-(3-nitrophenyl)benzene-1,3-dicarbonitrile
• InChI: InChI=1S/C21H14N4O2/c1-13-5-7-14(8-6-13)17-10-18(20(12-23)21(24)19(17)11-22)15-3-2-4-16(9-15)25(26)27/h2-10H,24H2,1H3
• InChI Key: PNNKAMLGKCOZKM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC(=C(C(=C2C#N)N)C#N)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C21H14N4O2
• Molecular Weight: 354.4 g/mol

Description

5’-Amino-4’‘-methyl-3-nitro-1,1’:3’,1’‘-terphenyl-4’,6’-dicarbonitrile is a chemical compound with the molecular formula C21H14N4O2 and a molecular weight of 354.36. It is used for research purposes.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 354.36. Other physical and chemical properties such as melting point, boiling point, and density can be found on chemical databases.

Scientific Research Applications

Corrosion Inhibition

5'-Amino-4''-methyl-3-nitro-1,1':3',1''-terphenyl-4',6'-dicarbonitrile has been studied for its corrosion inhibition properties. Investigations include its use as an inhibitor for mild steel in acidic environments. The compound has demonstrated high efficiency, reaching up to 97.83% effectiveness. Additionally, studies using electrochemical techniques, surface examinations, and quantum chemical calculations have supported its role as a corrosion inhibitor (Verma, Quraishi, & Singh, 2015).

Surface and Quantum Chemical Investigation

The compound has also been explored in the context of surface and quantum chemical studies. These investigations have provided insights into the adsorption behavior of the compound on metal surfaces, with findings indicating that it follows the Langmuir adsorption isotherm. Such studies are crucial for understanding the interaction of the compound with metal surfaces and its potential industrial applications (Verma et al., 2015).

Synthesis and Applications in Polymorphism

Another area of research involving this compound relates to its synthesis and application in studying polymorphism. The compound's synthesis and the resulting polymorphic forms have been examined, providing valuable information on molecular structures and conformational changes. This research contributes to the broader field of crystallography and materials science (Milart, Wilamowski, & Sepioł, 1998).

Electronic and Steric Effects

Research has also delved into the electronic and steric effects in the compound's ground and excited states. These studies offer a deeper understanding of the compound's electronic spectra and its potential applications in areas such as optoelectronics and photonics (Nowak & Baraldi, 1989).